![molecular formula C25H17ClFN5O2 B2382578 3-chloro-N-(4-((4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzamide CAS No. 1111150-50-5](/img/structure/B2382578.png)
3-chloro-N-(4-((4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-chloro-N-(4-((4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzamide is a useful research compound. Its molecular formula is C25H17ClFN5O2 and its molecular weight is 473.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-inflammatory Applications
- A study explored the synthesis and anti-inflammatory activity of related compounds, emphasizing their potential in developing non-steroidal anti-inflammatory drugs (NSAIDs) (Kalsi et al., 1990).
Antimycobacterial and Anticancer Properties
- Research in 2016 highlighted the antimycobacterial screening of similar N-amide derivatives, identifying lead molecules with significant activity against Mycobacterium tuberculosis (Nayak et al., 2016).
- A 2021 study demonstrated that certain N-phenylbenzamide derivatives exhibit moderate to excellent anticancer activity against various cancer cell lines (Ravinaik et al., 2021).
Antibacterial Activity
- The antibacterial activity of similar compounds has been investigated, with certain derivatives showing significant efficacy against various bacterial strains (Rai et al., 2009).
Antitumor Activities
- A study in 2015 explored novel imidazole acyl urea derivatives as Raf kinase inhibitors, showing promising antitumor activities (Zhu, 2015).
RET Kinase Inhibitors for Cancer Therapy
- In 2016, research was conducted on benzamides derivatives as novel RET kinase inhibitors, showing potential for cancer therapy (Han et al., 2016).
Synthesis and Characterization
- The synthesis and characterization of various derivatives of this compound, including their potential biological applications, have been extensively studied (Sharba et al., 2005).
properties
IUPAC Name |
3-chloro-N-[4-[[4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H17ClFN5O2/c26-19-5-1-4-18(11-19)24(33)29-21-9-7-16(8-10-21)13-32-14-22(28-15-32)25-30-23(31-34-25)17-3-2-6-20(27)12-17/h1-12,14-15H,13H2,(H,29,33) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWAWAKPXCCQOAV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=NOC(=N2)C3=CN(C=N3)CC4=CC=C(C=C4)NC(=O)C5=CC(=CC=C5)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H17ClFN5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.